Cas no 1218-82-2 (6-Fluoroflavone)

• Product Name: 6-Fluoroflavone
• CAS No: 1218-82-2
• MF: C₁₅H₉FO₂
• MW: 240.229167699814
• CID: 222205
• PubChem ID: 261395
• Update Time: 2025-11-02

6-Fluoroflavone Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,6-fluoro-2-phenyl-
• 6-fluoro-2-phenylchromen-4-one
• 6-FLUOROFLAVONE
• 6-fluoro-2-phenyl-4H-1-benzopyran-4-one
• 6-fluoro-2-phenyl-4h-chromen-4-one
• 6-fluoro-2-phenyl-chromen-4-one
• 6-Fluoroflavanone
• 4l2g
• DTXSID80294001
• CS-0367320
• AKOS003623542
• NSC-93394
• FS-5079
• 1218-82-2
• 1V4
• MFCD00693281
• CHEMBL61745
• NSC93394
• SCHEMBL2427741
• 4H-1-Benzopyran-4-one, 6-fluoro-2-phenyl-
• Q27452474
• FT-0633494
• G66182
• DB-041635
• 6-Fluoroflavone

• MDL： MFCD00693281
• Inchi： 1S/C15H9FO2/c16-11-6-7-14-12(8-11)13(17)9-15(18-14)10-4-2-1-3-5-10/h1-9H
• InChI Key： OUYOSBQKQPUNJK-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C=C(C1C=CC=CC=1)O2)=O

Computed Properties

• Exact Mass: 240.05900
• Monoisotopic Mass: 240.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.309
• Boiling Point: 375.8°Cat760mmHg
• Flash Point: 174.9°C
• Refractive Index: 1.616
• PSA: 30.21000
• LogP: 3.59910
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

6-Fluoroflavone Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on 6-Fluoroflavone

6-Fluoroflavone (CAS No. 1218-82-2): A Versatile Fluorinated Flavonoid with Promising Applications

6-Fluoroflavone (CAS No. 1218-82-2) is a fluorinated derivative of the naturally occurring flavonoid scaffold, which has garnered significant attention in recent years due to its unique physicochemical properties and broad range of potential applications. As a member of the fluorinated flavonoids family, this compound combines the beneficial characteristics of flavonoids with the enhanced properties imparted by fluorine substitution, making it a valuable building block in medicinal chemistry, materials science, and other specialized fields.

The molecular structure of 6-Fluoroflavone features a fluorine atom at the 6-position of the flavone backbone, which significantly influences its electronic properties, metabolic stability, and biological activity. This strategic fluorination has been shown to improve the compound's lipophilicity and bioavailability compared to its non-fluorinated counterparts, making it particularly interesting for pharmaceutical research. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents.

In the field of medicinal chemistry, 6-Fluoroflavone derivatives have shown promise in various therapeutic areas. Researchers are particularly interested in its potential anti-inflammatory properties and neuroprotective effects, which align with current trends in drug discovery focusing on neurodegenerative diseases and chronic inflammation. The compound's ability to modulate specific enzymatic pathways has made it a subject of intense investigation in academic and industrial laboratories worldwide.

Beyond pharmaceutical applications, 6-Fluoroflavone has found use in material science as a building block for advanced organic materials. Its unique electronic properties, derived from the fluorine substitution, make it valuable for developing organic semiconductors and fluorescent probes. These applications are particularly relevant in the context of growing interest in sustainable electronics and bioimaging technologies.

The synthesis of 6-Fluoroflavone typically involves fluorination strategies applied to the flavone core structure. Modern synthetic approaches emphasize atom-economical methods and green chemistry principles, reflecting the current industry focus on sustainable chemical production. Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

Recent market trends show increasing demand for specialty fluorinated compounds like 6-Fluoroflavone, driven by their expanding applications in life sciences and advanced materials. The compound's commercial availability has improved significantly, with several suppliers now offering it in research quantities. However, challenges remain in scaling up production while maintaining cost-effectiveness and purity standards.

From a regulatory perspective, 6-Fluoroflavone is generally regarded as safe for research purposes when handled according to standard laboratory protocols. Its status as a non-controlled substance makes it accessible to researchers across multiple disciplines. Proper storage conditions typically recommend protection from light and moisture to maintain stability over extended periods.

Looking to the future, research on 6-Fluoroflavone derivatives continues to expand, with particular interest in their potential structure-activity relationships and molecular interactions. The compound serves as an excellent example of how strategic fluorination can enhance the properties of natural product scaffolds, opening new possibilities in drug design and material development.

For researchers working with fluorinated aromatic compounds or exploring flavonoid chemistry, 6-Fluoroflavone represents a valuable tool compound with diverse applications. Its growing presence in scientific literature and patent applications underscores its importance as a versatile building block in modern chemical research and development.